ethyl 4-(6-fluoro-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-(6-fluoro-2,4-dioxo-1H-quinazolin-3-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H18FN3O4/c1-2-24-16(23)19-7-5-11(6-8-19)20-14(21)12-9-10(17)3-4-13(12)18-15(20)22/h3-4,9,11H,2,5-8H2,1H3,(H,18,22)
• InChI Key: RTBGONIOPNGVNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2C(=O)C3=C(C=CC(=C3)F)NC2=O
• Molecular Formula: C16H18FN3O4
• Molecular Weight: 335.33 g/mol

Description

Ethyl 4-(6-fluoro-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H18FN3O4 and its molecular weight is 335.335. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Activity

Research indicates that compounds related to ethyl 4-(6-fluoro-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidine-1-carboxylate, such as N-nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates, have been synthesized and evaluated for their antibacterial properties. These compounds have shown moderate to significant inhibitory concentrations against various strains of bacteria, including E. coli and S. dysentery, with the MIC values against Gram-positive bacteria slightly higher than those against Gram-negative ones (Sharma & Jain, 2008).

Photophysical Properties

The photophysical properties of related compounds, such as norfloxacin and its derivatives, have been explored to understand the role of free carboxylic acid and nonprotonated piperazinyl groups. Studies using steady-state and time-resolved fluorescence measurements have provided insights into the singlet excited-state deactivation pathways, highlighting the role of intramolecular electron transfer mechanisms (Cuquerella, Miranda, & Bosca, 2006).

Photoreaction and Stability

Investigations into the photochemical reactions of fluoroquinolones in aqueous solutions have revealed the formation of hydroxy derivatives through photonucleophilic aromatic substitution. This process is influenced by the excited triplet state and the presence of hydroxide anions, providing insights into the photostability and reaction mechanisms of these compounds in varying pH conditions (Cuquerella, Bosca, & Miranda, 2004).